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Compound of Interest

Compound Name: 4-Methyl-4-heptanol

Cat. No.: B1345628

Essential Safety and Handling Guide for 4-
Methyl-4-heptanol

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for handling
4-Methyl-4-heptanol in a laboratory setting. Adherence to these procedures is critical for
ensuring personal safety and proper chemical management.

Chemical and Physical Properties

A summary of the key quantitative data for 4-Methyl-4-heptanol is presented below for easy
reference.
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Property Value

Molecular Formula CsH1sO[1][2][3][4]

Molecular Weight 130.23 g/mol [1][2]

Appearance Colorless to almost colorless clear liquid[1]
Boiling Point 62 °C @ 12 mmHg][3][5]

Flash Point 52 °C (125.6 °F)[5]

Density 0.83 g/cm?3[3][5]

Hazard Identification and Personal Protective
Equipment (PPE)

4-Methyl-4-heptanol is a flammable liquid and can cause serious eye irritation or damage.[2]
Some sources also indicate it may be harmful if swallowed, in contact with skin, or inhaled, and
may cause skin and respiratory irritation.[6] Therefore, stringent adherence to PPE protocols is

mandatory.
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Hazard GHS Classification Required PPE
Use in a well-ventilated area,
preferably a chemical fume
o hood. Keep away from heat,
- Flammable Liquid and Vapor
Flammability sparks, and open flames.[6][7]

(Category 3)

Use explosion-proof electrical
equipment and non-sparking
tools.[7]

Eye Damage/Irritation

Serious Eye Damage/Eye
Irritation (Category 1/2A)[2]

Chemical splash goggles are
required.[6][8][9] A face shield
should be used in conjunction
with goggles when there is a
potential for larger splashes.[8]
[10]

Skin Contact

Skin Irritation (Category 2)[6]

Wear impervious gloves
(Nitrile, Neoprene, or PVC)
and a lab coat or chemical-

resistant apron.[6][8]

Inhalation

May cause respiratory irritation
(Category 3)[6]

Handle in a well-ventilated
area or a chemical fume hood
to minimize inhalation of

vapors.[6]

Glove Selection: For handling aliphatic alcohols like 4-Methyl-4-heptanol, several glove

materials offer good resistance. The table below provides a general guideline.
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Glove Material Recommendation

Good resistance to oils, solvents, and alcohols.

[8]

Nitrile

Resists a broad range of oils, acids, caustics,
Neoprene
and solvents.[8]

] ) Good resistance to many bases, caustics, acids,
PVC (Polyvinyl Chloride) d alcohols [¢]
and alcohols.

Good resistance to many acids and alcohols,
Natural Rubber/Latex _ _
but may cause allergic reactions.[8]

Experimental Protocols: Handling and Disposal
Handling Protocol

Preparation: Before handling, ensure a chemical fume hood is operational and the work area
is clear of ignition sources.[6] An eyewash station and safety shower must be readily
accessible.

Donning PPE: Put on a lab coat, followed by chemical splash goggles and appropriate
gloves. A face shield may be necessary for larger quantities or splash-prone procedures.

Dispensing: Ground/bond the container and receiving equipment to prevent static discharge.
Use only non-sparking tools. Keep the container tightly closed when not in use.[7]

During Use: Avoid breathing vapors.[6] If any skin contact occurs, immediately remove
contaminated clothing and rinse the affected area with water.[7]

After Use: Tightly close the container and store it in a cool, well-ventilated place away from
heat and incompatible materials such as strong oxidizing agents and strong acids.[7]

Spill and Waste Disposal Protocol

Small Spills: In case of a small spill, remove all sources of ignition.[7] Absorb the spill with an
inert material such as sand, vermiculite, or a universal binder.[6]
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» Collection: Scoop the absorbent material into a suitable, labeled container for disposal.[7]

» Ventilation and Cleaning: Ventilate the area and wash the spill site after the material has
been collected.[6]

» Waste Disposal: Dispose of the chemical waste and contaminated materials through a
licensed professional waste disposal service in accordance with federal, state, and local
environmental regulations.[6][7]

Workflow for Handling and Disposal of 4-Methyl-4-
heptanol
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Figure 1. Workflow for Safe Handling and Disposal of 4-Methyl-4-heptanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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